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For researchers, scientists, and professionals in drug development, the precision of nuclear

data is paramount for accurate modeling, dosimetry, and the development of novel

radiopharmaceuticals. This guide provides a comprehensive comparison of the nuclear decay

data for Chlorine-38 (³⁸Cl) from leading evaluated nuclear data libraries and recent

experimental measurements, offering a clear overview of the current state of data accuracy.

Chlorine-38 is a short-lived radioisotope with a half-life of approximately 37.2 minutes,

decaying via beta emission to stable Argon-38.[1] Its decay is accompanied by the emission of

characteristic gamma rays, making it a candidate for various applications, including in

radiotracer studies. The accuracy of its decay properties—-specifically its half-life, and the

energy and intensity of its gamma-ray emissions—is critical for reliable dose calculations and

the interpretation of experimental results.

This guide compares the evaluated nuclear data for ³⁸Cl from three major international libraries:

the United States' Evaluated Nuclear Data File (ENDF/B-VIII.0), the Joint Evaluated Fission

and Fusion File (JEFF-3.3) from the OECD/NEA, and the Japanese Evaluated Nuclear Data

Library (JENDL-5). These evaluations are benchmarked against recent, high-precision

experimental findings.

Comparative Analysis of Chlorine-38 Nuclear Data
To facilitate a clear comparison, the fundamental decay properties of Chlorine-38 from the

evaluated libraries and experimental work are summarized below.
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Half-Life
The half-life of a radionuclide is a fundamental parameter influencing its suitability for various

applications. The evaluated and experimentally determined values for the half-life of ³⁸Cl show

a high degree of consistency.

Data Source Half-Life (minutes)

Evaluated Data

ENDF/B-VIII.0 37.24 ± 0.05

JEFF-3.3 37.24 ± 0.05

JENDL-5 37.230 ± 0.014

Experimental Data

Antony et al. (1988) 37.236 ± 0.009

Gamma-Ray Energies and Emission Probabilities
The energies and probabilities of gamma-ray emissions are crucial for detector calibration,

shielding calculations, and dosimetric assessments. The most prominent gamma rays emitted

following the beta decay of ³⁸Cl are at approximately 1642 keV and 2167 keV. A notable

discrepancy in historical measurements of these energies was recently addressed by Krane et

al. (2012), providing highly precise values.

Gamma-Ray Energies (keV)
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Data Source
Energy of 1st Major
Gamma Ray (keV)

Energy of 2nd Major
Gamma Ray (keV)

Evaluated Data

ENDF/B-VIII.0 1642.668 ± 0.010 2167.395 ± 0.010

JEFF-3.3 1642.7 ± 0.4 2167.7 ± 0.4

JENDL-5 1642.668 ± 0.010 2167.395 ± 0.010

Experimental Data

Krane et al. (2012)[2][3] 1642.668 ± 0.010 2167.395 ± 0.010

Gamma-Ray Emission Probabilities (%)

Data Source
Emission Probability of 1st
Major Gamma Ray (%)

Emission Probability of
2nd Major Gamma Ray (%)

Evaluated Data

ENDF/B-VIII.0 30.8 ± 0.4 42.4 ± 0.5

JEFF-3.3 30.8 ± 0.4 42.4 ± 0.5

JENDL-5 30.8 ± 0.4 42.4 ± 0.5

Experimental Data

Singh et al. (2008) 33.38 ± 0.32 44.77 ± 0.31

Experimental Protocols
The accuracy of nuclear data is fundamentally reliant on the quality of the experimental

measurements upon which it is based. Below are summaries of the methodologies employed in

the key experimental work cited in this guide.

Half-Life Measurement (Antony et al., 1988)
The half-life of ³⁸Cl was determined by irradiating a sample of natural chlorine with thermal

neutrons. The decay of the produced ³⁸Cl was followed by measuring the gamma-ray activity
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as a function of time using a high-purity germanium (HPGe) detector. The counting data was

collected over several half-lives to ensure statistical accuracy. The half-life was then

determined by performing a least-squares fit to the exponential decay curve of the photopeaks

corresponding to the prominent gamma rays of ³⁸Cl.

Gamma-Ray Energy Measurement (Krane et al., 2012)
To resolve a significant discrepancy in previously reported gamma-ray energies for ³⁸Cl, a high-

precision measurement was undertaken.[2][3] Chlorine-38 was produced by neutron capture

on a natural chlorine target. The emitted gamma rays were detected using a high-resolution

coaxial HPGe detector. A key aspect of this experiment was the use of a variety of well-known

calibration sources to ensure the accuracy of the energy calibration curve over a wide energy

range. The gamma-ray spectra were analyzed to precisely determine the energies of the ³⁸Cl

gamma rays, resulting in a significant improvement in the accuracy of these values.[2][3]

Logical Workflow for Nuclear Data Evaluation
The process of evaluating and ensuring the accuracy of nuclear data is a systematic workflow.

It begins with the acquisition of experimental data and culminates in the dissemination of

recommended values in evaluated nuclear data libraries.
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Workflow for Nuclear Data Evaluation.
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Conclusion
The nuclear data for Chlorine-38, particularly its half-life, is well-established and consistent

across major evaluated libraries and recent experimental measurements. For gamma-ray

energies, the high-precision measurements by Krane et al. (2012) have resolved previous

discrepancies and are reflected in the latest ENDF/B-VIII.0 and JENDL-5 libraries.[2][3] There

remains a slight variance between the evaluated and a key experimental value for the gamma-

ray emission probabilities, highlighting an area for potential further investigation. For

researchers and professionals requiring the highest accuracy, it is recommended to consult the

latest evaluated data libraries, while being cognizant of the experimental data that underpins

these evaluations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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